N-(Cyanomethyl)-N-(2-methylpropyl)nitrous amide
Description
N-(Cyanomethyl)-N-(2-methylpropyl)nitrous amide: is a chemical compound that belongs to the class of nitrous amides. These compounds are characterized by the presence of a nitrous group attached to an amide functional group. This particular compound features a cyanomethyl group and a 2-methylpropyl group attached to the nitrogen atom of the amide.
Properties
CAS No. |
62736-80-5 |
|---|---|
Molecular Formula |
C6H11N3O |
Molecular Weight |
141.17 g/mol |
IUPAC Name |
N-(cyanomethyl)-N-(2-methylpropyl)nitrous amide |
InChI |
InChI=1S/C6H11N3O/c1-6(2)5-9(8-10)4-3-7/h6H,4-5H2,1-2H3 |
InChI Key |
VKNXSNKAJLSJGI-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CN(CC#N)N=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(Cyanomethyl)-N-(2-methylpropyl)nitrous amide typically involves the reaction of a cyanomethylating agent with a 2-methylpropylamine derivative under controlled conditions. The reaction may require specific catalysts or solvents to proceed efficiently.
Industrial Production Methods
In an industrial setting, the production of this compound might involve large-scale reactors and continuous flow processes to ensure consistent quality and yield. The choice of raw materials, reaction conditions, and purification methods would be optimized for cost-effectiveness and environmental considerations.
Chemical Reactions Analysis
Types of Reactions
N-(Cyanomethyl)-N-(2-methylpropyl)nitrous amide can undergo various chemical reactions, including:
Oxidation: The compound may be oxidized to form corresponding oxides or other derivatives.
Reduction: Reduction reactions could yield amines or other reduced forms.
Substitution: The nitrous group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice would be tailored to the specific reaction.
Major Products
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield nitro compounds, while reduction could produce amines.
Scientific Research Applications
Chemistry
In chemistry, N-(Cyanomethyl)-N-(2-methylpropyl)nitrous amide might be used as a building block for synthesizing more complex molecules or as a reagent in various organic reactions.
Biology
In biological research, this compound could be studied for its potential interactions with biological molecules or its effects on cellular processes.
Medicine
In medicine, the compound might be investigated for its potential therapeutic properties or as a precursor for drug development.
Industry
In industrial applications, this compound could be used in the production of specialty chemicals, polymers, or other materials.
Mechanism of Action
The mechanism by which N-(Cyanomethyl)-N-(2-methylpropyl)nitrous amide exerts its effects would depend on its specific interactions with molecular targets. These could include enzymes, receptors, or other proteins involved in various biochemical pathways.
Comparison with Similar Compounds
Similar Compounds
Similar compounds might include other nitrous amides with different substituents, such as:
- N-(Cyanomethyl)-N-(ethyl)nitrous amide
- N-(Cyanomethyl)-N-(propyl)nitrous amide
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
